Cas no 2171989-64-1 (4'-(bromomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-8,8-dione)

• Product Name: 4'-(bromomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-8,8-dione
• CAS No: 2171989-64-1
• MF: C₁₀H₁₅BrO₄S
• MW: 311.19270157814
• CID: 5961819
• PubChem ID: 165794045
• Update Time: 2025-07-10

4'-(bromomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 4'-(bromomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-8,8-dione
• EN300-1614797
• 4'-(bromomethyl)-8lambda6-thiaspiro[bicyclo[3.2.1]octane-3,2'-[1,3]dioxolane]-8,8-dione
• 2171989-64-1

• Inchi： 1S/C10H15BrO4S/c11-5-7-6-14-10(15-7)3-8-1-2-9(4-10)16(8,12)13/h7-9H,1-6H2
• InChI Key： RPJKCNHORBWEMD-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CC3CCC(C2)S3(=O)=O)O1

Computed Properties

• Exact Mass: 309.98744g/mol
• Monoisotopic Mass: 309.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 4'-(bromomethyl)-8lambda6-thiaspirobicyclo3.2.1octane-3,2'-1,3dioxolane-8,8-dione

Research Brief on 4'-(bromomethyl)-8lambda6-thiaspirobicyclo[3.2.1]octane-3,2'-1,3dioxolane-8,8-dione (CAS: 2171989-64-1)

The compound 4'-(bromomethyl)-8lambda6-thiaspirobicyclo[3.2.1]octane-3,2'-1,3dioxolane-8,8-dione (CAS: 2171989-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex bioactive molecules. Its spirocyclic and dioxolane moieties contribute to its stability and reactivity, making it a valuable scaffold for designing novel inhibitors and probes. Researchers have successfully utilized this compound in the development of targeted therapies, particularly in the areas of oncology and infectious diseases.

One of the key advancements involves the optimization of synthetic routes to improve the yield and purity of 4'-(bromomethyl)-8lambda6-thiaspirobicyclo[3.2.1]octane-3,2'-1,3dioxolane-8,8-dione. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, scalable synthesis method that minimizes byproducts and enhances reproducibility. This breakthrough is expected to facilitate further preclinical studies and accelerate the compound's translation into clinical applications.

In terms of biological activity, preliminary in vitro assays have revealed promising inhibitory effects against specific enzymatic targets, including proteases and kinases implicated in cancer progression. For instance, the compound exhibited nanomolar affinity for a key oncogenic kinase, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Additionally, the bromomethyl functional group in the compound offers a handle for further derivatization, enabling the attachment of various pharmacophores to enhance target specificity and efficacy. Recent work has explored its use in bioconjugation strategies, where it serves as a linker for antibody-drug conjugates (ADCs) and other targeted delivery systems. These applications underscore its versatility in modern drug design.

Despite these promising developments, challenges remain, including the need for comprehensive toxicity profiling and in vivo validation. Current research efforts are focused on addressing these gaps, with several collaborative projects between academia and industry aiming to advance the compound toward clinical trials. The integration of computational modeling and high-throughput screening is also being leveraged to identify optimal derivatives with improved therapeutic indices.

In conclusion, 4'-(bromomethyl)-8lambda6-thiaspirobicyclo[3.2.1]octane-3,2'-1,3dioxolane-8,8-dione represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural complexity and functional adaptability position it as a valuable tool for developing next-generation therapeutics. Continued research in this area holds the potential to unlock new treatment paradigms for challenging diseases.